3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate

• IUPAC Name: (3-ethoxycarbonylphenyl)methyl 2-acetamidobenzoate
• InChI: InChI=1S/C19H19NO5/c1-3-24-18(22)15-8-6-7-14(11-15)12-25-19(23)16-9-4-5-10-17(16)20-13(2)21/h4-11H,3,12H2,1-2H3,(H,20,21)
• InChI Key: VOFGDMCELRXTAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)COC(=O)C2=CC=CC=C2NC(=O)C
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and analgesic effects in animal models. This compound has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in inflamed tissues. It has also been shown to reduce pain sensitivity in animal models of acute and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate in lab experiments is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate. One of the most promising directions is the development of new drugs based on this compound for the treatment of pain and inflammation. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields. Additionally, the synthesis method of this compound can be optimized to improve its yield and solubility, making it more suitable for use in lab experiments.
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields, particularly in drug discovery. Its synthesis method is relatively simple, and it exhibits anti-inflammatory and analgesic effects in animal models. Further studies are needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate can be achieved through different methods. One of the most commonly used methods is the reaction between 3-(ethoxycarbonyl)benzyl chloride and 2-aminobenzoic acid in the presence of a base such as triethylamine. This reaction leads to the formation of this compound as a white solid with a high yield.

Scientific Research Applications

3-(ethoxycarbonyl)benzyl 2-(acetylamino)benzoate has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of drug discovery. This compound has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.